4-Fluoro-1H-indole-3-carboxylic acid
Overview
Description
4-Fluoro-1H-indole-3-carboxylic acid is an indole derivative . It is a useful building block used in the synthesis of various compounds .
Synthesis Analysis
The synthesis of 4-Fluoro-1H-indole-3-carboxylic acid involves several steps. For instance, one method involves the use of (benzotriazo-1-yloxy)tris (dimethylamino)phosphonium hexafluorophosphate and triethylamine in dichloromethane at 20℃ for 17 hours .Molecular Structure Analysis
The molecular formula of 4-Fluoro-1H-indole-3-carboxylic acid is C9H6FNO2 . The molecular weight is 179.15 .Chemical Reactions Analysis
4-Fluoro-1H-indole-3-carboxylic acid can be used as a reactant for the preparation of various compounds. For example, it can be used in the synthesis of tryptophan dioxygenase inhibitors, antifungal agents, Sodium-Dependent Glucose Co-transporter 2 (SGLT2) Inhibitors, Potent Selective Serotonin Reuptake Inhibitors, Inhibitors of HIV-1 attachment, monoamine reuptake inhibitors, histone deacetylase (HDAC) inhibitors, and inhibitors of proliferation of human breast cancer cells .Physical And Chemical Properties Analysis
4-Fluoro-1H-indole-3-carboxylic acid is a solid at room temperature . It should be stored in a dark place, sealed in dry conditions, at room temperature .Scientific Research Applications
Synthesis of Histamine H3 Antagonists
4-Fluoro-1H-indole-3-carboxylic acid is used as a reactant for the preparation of substituted indole derivatives which act as histamine H3 antagonists. These antagonists can be beneficial in treating disorders related to the central nervous system, such as sleep disorders, obesity, and Alzheimer’s disease .
Inhibitors of Human Reticulocyte 15-Lipoxygenase-1
This compound serves as a reactant for creating potent and selective inhibitors of human reticulocyte 15-lipoxygenase-1. This enzyme is involved in the metabolism of fatty acids and has been implicated in various inflammatory and hyperproliferative diseases .
Inhibitors in Hedgehog Pathway
Researchers use 4-Fluoro-1H-indole-3-carboxylic acid to develop inhibitors that target Gli1-mediated transcription in the Hedgehog signaling pathway, which is crucial for cell differentiation and proliferation. Aberrant activation of this pathway is associated with several types of cancer .
Plant Growth Regulation
Indole derivatives, including 4-Fluoro-1H-indole-3-carboxylic acid, have been found to influence plant growth by promoting root growth after germination, affecting flowering time, and regulating plant sugar metabolism. This makes them valuable in agricultural research and development .
Herbicidal Activity
The structure–activity relationship analysis indicates that indole derivatives can be synthesized to function as herbicides, affecting the root and shoot growth of certain plants like barnyard grass. This application is significant for developing new agricultural chemicals .
Pathogen Defense in Cruciferous Plants
In cruciferous plants like Arabidopsis, indolic secondary metabolites derived from compounds like 4-Fluoro-1H-indole-3-carboxylic acid play a crucial role in defending against pathogens. They are synthesized from tryptophan and include phytoalexins such as camalexin .
Safety And Hazards
Future Directions
4-Fluoro-1H-indole-3-carboxylic acid has potential applications in various fields due to its ability to serve as a reactant for the preparation of various compounds. It can be used in the synthesis of potential anticancer immunomodulators, antifungal agents, diabetes management drugs, selective serotonin reuptake inhibitors, HIV-1 attachment inhibitors, monoamine reuptake inhibitors, histone deacetylase inhibitors, and inhibitors of human breast cancer cell proliferation .
properties
IUPAC Name |
4-fluoro-1H-indole-3-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6FNO2/c10-6-2-1-3-7-8(6)5(4-11-7)9(12)13/h1-4,11H,(H,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RDCCTSJRSSJAFO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C(=C1)F)C(=CN2)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6FNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40651656 |
Source
|
| Record name | 4-Fluoro-1H-indole-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40651656 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
179.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Fluoro-1H-indole-3-carboxylic acid | |
CAS RN |
23077-42-1 |
Source
|
| Record name | 4-Fluoro-1H-indole-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40651656 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-fluoro-1H-indole-3-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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